Cas no 1213045-95-4 ((1S)-1-(5-fluoro-3-pyridyl)ethanamine)

• Product Name: (1S)-1-(5-fluoro-3-pyridyl)ethanamine
• CAS No: 1213045-95-4
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD09256781
• CID: 4563203
• PubChem ID: 93991864
• Update Time: 2025-05-21

(1S)-1-(5-fluoro-3-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-FLUORO(3-PYRIDYL))ETHYLAMINE
• (S)-1-(5-fluoropyridin-3-yl)ethanamine
• 3-Pyridinemethanamine, 5-fluoro-α-methyl-, (αS)-
• (S)-1-(5-Fluoropyridin-3-yl)ethan-1-amine
• (1S)-1-(5-fluoro-3-pyridyl)ethanamine
• Y11212
• (1S)-1-(5-fluoropyridin-3-yl)ethan-1-amine
• (1S)-1-(5-FLUOROPYRIDIN-3-YL)ETHANAMINE
• EN300-251862
• SCHEMBL20772009
• MFCD09256781
• 1213045-95-4

• MDL： MFCD09256781
• Inchi： 1S/C7H9FN2/c1-5(9)6-2-7(8)4-10-3-6/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： KTESVPWZFNAFOU-YFKPBYRVSA-N
• SMILES： N[C@H](C1=CC(F)=CN=C1)C

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 204.9±25.0 °C at 760 mmHg
• Flash Point: 77.7±23.2 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1S)-1-(5-fluoro-3-pyridyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(5-fluoro-3-pyridyl)ethanamine

Recent Advances in the Study of (1S)-1-(5-fluoro-3-pyridyl)ethanamine (CAS: 1213045-95-4) and Its Applications in Chemical Biology and Medicine

The compound (1S)-1-(5-fluoro-3-pyridyl)ethanamine (CAS: 1213045-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine, characterized by its fluorinated pyridine moiety, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its role in the design of novel kinase inhibitors, neurotransmitter analogs, and other pharmacologically relevant compounds. The unique stereochemistry and electronic properties of this molecule make it a valuable scaffold for targeting specific protein-ligand interactions.

One of the most notable applications of (1S)-1-(5-fluoro-3-pyridyl)ethanamine is its incorporation into the structure of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of FGFR (fibroblast growth factor receptor) inhibitors, which are being investigated for their potential in treating various cancers. The fluoropyridine group enhances binding affinity and selectivity, while the chiral center contributes to the optimization of pharmacokinetic properties. The study reported a significant improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of this structural motif.

In addition to its role in kinase inhibition, (1S)-1-(5-fluoro-3-pyridyl)ethanamine has been explored as a precursor for the synthesis of novel nicotinic acetylcholine receptor (nAChR) modulators. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that derivatives of this compound exhibit promising activity in modulating α7 nAChRs, which are implicated in neurological disorders such as Alzheimer's disease and schizophrenia. The fluorinated pyridine ring was found to enhance blood-brain barrier penetration, a critical factor for central nervous system-targeted therapeutics.

The synthetic accessibility of (1S)-1-(5-fluoro-3-pyridyl)ethanamine has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an efficient enantioselective synthesis route with high yield and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for industrial applications, where cost-effective and scalable synthesis methods are essential for drug development pipelines.

Beyond its direct pharmacological applications, (1S)-1-(5-fluoro-3-pyridyl)ethanamine has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce stereoselectivity in various carbon-carbon bond-forming reactions has been demonstrated in recent catalysis studies, expanding its utility in the preparation of complex molecular architectures. This dual role as both a target molecule and a synthetic tool highlights the compound's versatility in chemical biology research.

Looking forward, the unique properties of (1S)-1-(5-fluoro-3-pyridyl)ethanamine (CAS: 1213045-95-4) position it as a key player in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of bifunctional molecules in PROTAC (proteolysis targeting chimera) technology. The compound's ability to combine precise molecular recognition with favorable drug-like properties makes it particularly valuable in these emerging areas of medicinal chemistry.